Cas no 1184950-48-8 (tert-butyl 3-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate)

• Product Name: tert-butyl 3-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate
• CAS No: 1184950-48-8
• MF: C₁₃H₁₇BrN₂O₂
• MW: 313.190282583237
• MDL: MFCD14581749
• CID: 1025610
• PubChem ID: 66778468
• Update Time: 2025-05-19

tert-butyl 3-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-bromo-7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate
• 6-Boc-3-bromo-7,8-dihydro-5H-[1,6]naphthyridine
• tert-Butyl 3-bromo-7,8-dihydro-1,6-phthyridine-6(5H)-carboxylate
• TERT-BUTYL 3-BROMO-5,6,7,8-TETRAHYDRO-1,6-NAPHTHYRIDINE-6-CARBOXYLATE
• BWCWLVFPHPFTEW-UHFFFAOYSA-N
• 3003AA
• PB18093
• FCH1625430
• AX8225132
• ST24025890
• 6-Boc-3-bromo-7,8-dihydro-5H-1,6naphthyridine
• tert-butyl 3-bro
• SCHEMBL720154
• SY269676
• tert-butyl 3-bromo-7,8-dihydro-5H-1,6-naphthyridine-6-carboxylate
• DTXSID80735762
• 1184950-48-8
• A893147
• 3-Bromo-6-Boc-5,6,7,8-tetrahydro-1,6-naphthyridine
• CS-0048313
• 6-Boc-3-Bromo-7,8-Dihydro-5H-1,6-Naphthyridine
• MFCD14581749
• tert-Butyl3-bromo-7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate
• AKOS016002520
• DA-47541
• AS-34726
• C13H17BrN2O2
• tert-butyl 3-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate

• MDL： MFCD14581749
• Inchi： 1S/C13H17BrN2O2/c1-13(2,3)18-12(17)16-5-4-11-9(8-16)6-10(14)7-15-11/h6-7H,4-5,8H2,1-3H3
• InChI Key： BWCWLVFPHPFTEW-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(C=1)CN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 312.04734g/mol
• Monoisotopic Mass: 312.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4
• XLogP3: 2.3

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 373.5±42.0 °C at 760 mmHg
• Flash Point: 179.7±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

tert-butyl 3-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on tert-butyl 3-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate

Introduction to tert-butyl 3-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate (CAS No. 1184950-48-8)

Tert-butyl 3-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate (CAS No. 1184950-48-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of naphthyridines, which are known for their diverse biological activities and therapeutic applications. The presence of the tert-butyl group and the bromine substituent on the naphthyridine ring system imparts unique chemical and biological properties to this molecule.

The chemical structure of tert-butyl 3-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate is characterized by a six-membered naphthyridine ring fused with a five-membered pyrrole ring, forming a tetrahydro-naphthyridine scaffold. The tert-butyl group attached to the carboxylic acid moiety provides steric hindrance and enhances the stability of the compound. The bromine atom at the 3-position introduces electrophilic reactivity and can be used as a handle for further chemical modifications.

In recent years, tert-butyl 3-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate has garnered attention due to its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that derivatives of this compound effectively inhibited the growth of various cancer cell lines by targeting specific signaling pathways.

The synthetic accessibility of tert-butyl 3-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate has also been extensively explored. A multi-step synthesis route involving cyclization reactions and functional group manipulations has been reported in several peer-reviewed journals. These synthetic methods provide a robust platform for the preparation of structurally diverse analogs, which can be screened for enhanced biological activities.

In addition to its potential therapeutic applications, tert-butyl 3-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate is also used as an intermediate in the synthesis of other bioactive molecules. Its versatility as a building block in organic synthesis makes it an attractive candidate for researchers working on novel drug candidates.

The physicochemical properties of tert-butyl 3-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate, such as solubility and stability under various conditions, have been thoroughly investigated. These properties are crucial for optimizing its use in both laboratory settings and industrial processes. For example, its solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) facilitates its handling and application in biological assays.

Clinical trials involving compounds derived from tert-butyl 3-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate are currently underway to evaluate their safety and efficacy in treating various diseases. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic profiles. These findings underscore the potential of this compound as a valuable asset in the development pipeline of pharmaceutical companies.

The environmental impact of tert-butyl 3-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate is another important consideration. Researchers are actively working on developing greener synthetic methods that minimize waste generation and reduce the use of hazardous reagents. Sustainable approaches to synthesizing this compound not only align with environmental standards but also contribute to cost-effective production processes.

In conclusion, tert-butyl 3-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate (CAS No. 1184950-48-8) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this molecule's potential benefits and limitations, it is likely to play an increasingly important role in the discovery and development of new therapeutic agents.